N-(3-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C21H23ClN4O2S
• Molecular Weight: 431 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-[[4-(2-methoxyethyl)-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23ClN4O2S/c1-28-13-12-26-19(11-10-16-6-3-2-4-7-16)24-25-21(26)29-15-20(27)23-18-9-5-8-17(22)14-18/h2-9,14H,10-13,15H2,1H3,(H,23,27)
• InChI Key: QYWGPKFCDUJZEW-UHFFFAOYSA-N
• SMILES: COCCN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)Cl)CCC3=CC=CC=C3

Description

N-(3-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as CMET, is a novel compound that has been synthesized and studied for its potential use in scientific research. This compound belongs to the class of triazole derivatives and has been found to have unique properties that make it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth and survival. This compound has also been shown to induce oxidative stress in cancer cells, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been found to have anti-inflammatory and anti-oxidant properties. This compound has also been shown to have a protective effect against certain neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its potent anti-cancer activity against a range of cancer cell lines. This compound has also been found to have low toxicity in normal cells, making it a promising candidate for further research. However, one of the limitations of this compound is its solubility in aqueous solutions, which may make it difficult to administer in certain in vivo studies.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of research is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of research is the investigation of the mechanism of action of this compound, which may help to identify new targets for cancer therapy. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in animal models and clinical trials.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 3-chlorophenyl isothiocyanate with 4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in the presence of a base. The resulting product is then treated with acetic anhydride to obtain the final product, this compound. The synthesis of this compound has been optimized to yield a high purity product with good yields.

Scientific Research Applications

N-(3-chlorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential use in various scientific research applications. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer. This compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.